4-benzylidene-1-(3,4-dichlorophenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4E)-4-benzylidene-1-(3,4-dichlorophenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C16H10Cl2N2O2/c17-13-7-6-11(9-14(13)18)20-16(22)12(15(21)19-20)8-10-4-2-1-3-5-10/h1-9H,(H,19,21)/b12-8+
• InChI Key: PAYSDIVTEWDIFN-XYOKQWHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/2\C(=O)NN(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2O2
• Molecular Weight: 333.2 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrazole derivatives involves multi-step chemical reactions, starting with the condensation of specific ketones and hydrazines. For instance, compounds like 3-(benzo[d][1,3]dioxol-5-yl)-1-(3-chlorophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazole were synthesized through reactions involving (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(2,4-dichlorophenyl)prop‑2-en-1-one and (3-chlorophenyl)hydrazine hydrochloride, showcasing the typical approach to crafting such molecules (Naveen et al., 2018).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often elucidated using techniques such as NMR, X-ray crystallography, and mass spectrometry. These methods reveal intricate details about the compound's geometry, conformation, and intermolecular interactions. For example, structural elucidation of pyrazole derivatives has shown that these compounds can crystallize in various systems, displaying specific conformational features and interaction patterns, such as hydrogen bonding and π-π interactions, that contribute to their stability and reactivity (Patel, 2013).